N-(4-methylphenyl)-2-[(4-methyl-1-phthalazinyl)thio]acetamide

• IUPAC Name: N-(4-methylphenyl)-2-(4-methylphthalazin-1-yl)sulfanylacetamide
• InChI: InChI=1S/C18H17N3OS/c1-12-7-9-14(10-8-12)19-17(22)11-23-18-16-6-4-3-5-15(16)13(2)20-21-18/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: OTRTXHZVVUNYLF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C3=CC=CC=C32)C
• Molecular Formula: C18H17N3OS
• Molecular Weight: 323.4 g/mol

Description

N-(4-methylphenyl)-2-[(4-methyl-1-phthalazinyl)thio]acetamide, commonly known as MPTA, is a chemical compound that has been extensively studied for its potential use in scientific research. MPTA has been found to have a wide range of applications, including its use in drug discovery, as a tool for studying biological processes, and as a potential therapeutic agent. In

Mechanism of Action

The mechanism of action of MPTA is not fully understood, but it is thought to act as a protein-protein interaction inhibitor. MPTA has been found to bind to the protein Bcl-2, which is involved in the regulation of apoptosis, or programmed cell death. By inhibiting the interaction between Bcl-2 and other proteins, MPTA may be able to promote apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
MPTA has been found to have a number of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the growth of tumors, and reduce inflammation. MPTA has also been found to have antioxidant properties, which may be beneficial in the treatment of diseases caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPTA in lab experiments is its relatively simple synthesis method. MPTA is also stable and can be stored for long periods of time. However, one limitation of using MPTA is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of future directions for research on MPTA. One area of interest is its potential use as a therapeutic agent for the treatment of cancer and other diseases. Further research is needed to fully understand the mechanism of action of MPTA and to identify other proteins that it may interact with. Additionally, research is needed to develop more efficient methods for synthesizing MPTA and to improve its solubility in water.

Scientific Research Applications

MPTA has been found to have a wide range of applications in scientific research. It has been used as a tool for studying biological processes, such as protein-protein interactions, and as a potential therapeutic agent for the treatment of cancer and other diseases. MPTA has also been used in drug discovery as a lead compound for the development of new drugs.